Cas no 135664-52-7 (1-Benzoylcyclopentanecarbonitrile)

• Product Name: 1-Benzoylcyclopentanecarbonitrile
• CAS No: 135664-52-7
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 4935218
• Update Time: 2025-06-11

1-Benzoylcyclopentanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Benzoylcyclopentanecarbonitrile

• Inchi： 1S/C13H13NO/c14-10-13(8-4-5-9-13)12(15)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-9H2
• InChI Key： PABLLUNNWRMQLE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1(C#N)CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 2.9
• Topological Polar Surface Area: 40.9

Additional information on 1-Benzoylcyclopentanecarbonitrile

Comprehensive Overview of 1-Benzoylcyclopentanecarbonitrile (CAS No. 135664-52-7): Properties, Applications, and Industry Insights

1-Benzoylcyclopentanecarbonitrile (CAS No. 135664-52-7) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in pharmaceutical and chemical research. This compound, featuring a cyclopentane ring substituted with both benzoyl and carbonitrile functional groups, has garnered significant attention due to its potential as a building block in synthetic chemistry. Its nitrile group and aromatic ketone moiety make it a valuable intermediate for designing complex molecules, particularly in drug discovery and material science.

In recent years, the demand for high-purity 1-Benzoylcyclopentanecarbonitrile has surged, driven by advancements in small-molecule therapeutics and catalysis research. Researchers frequently inquire about its synthetic pathways, with common search queries including "1-Benzoylcyclopentanecarbonitrile synthesis" and "CAS 135664-52-7 applications." The compound’s stability under mild reaction conditions and compatibility with cross-coupling reactions further enhance its utility in modern organic synthesis.

From an industrial perspective, 1-Benzoylcyclopentanecarbonitrile is often discussed in the context of green chemistry and sustainable manufacturing. With growing emphasis on eco-friendly solvents and atom-efficient processes, this compound’s role in reducing waste generation aligns with global trends. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, addressing another frequent query: "How to analyze 1-Benzoylcyclopentanecarbonitrile?"

The compound’s physicochemical properties—including its melting point, solubility profile, and reactivity—are critical for formulators. For instance, its moderate solubility in polar aprotic solvents like DMF or acetonitrile makes it suitable for multistep synthesis. Additionally, its low toxicity profile (as per standard safety assessments) positions it favorably compared to alternatives, a topic often explored in forums and research papers.

Emerging applications of 1-Benzoylcyclopentanecarbonitrile extend to agrochemicals and functional materials, where its derivatization potential enables the creation of novel bioactive compounds. Patent literature reveals its use in photoresist materials for electronics, highlighting its cross-industry relevance. As the scientific community seeks answers to "What are the derivatives of 1-Benzoylcyclopentanecarbonitrile?," innovation in this space continues to accelerate.

In summary, 1-Benzoylcyclopentanecarbonitrile (CAS No. 135664-52-7) exemplifies the intersection of structural versatility and practical utility in fine chemicals. Its alignment with trending research themes—such as catalyst design and molecular diversity—ensures sustained interest. For laboratories and manufacturers, understanding its handling protocols and storage requirements remains essential to maximize its potential.